Ethyl 2-amino-4-(4-bromophenyl)-5-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(4-bromophenyl)-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C14H14BrNO2S/c1-3-18-14(17)12-11(8(2)19-13(12)16)9-4-6-10(15)7-5-9/h4-7H,3,16H2,1-2H3
• InChI Key: MFVVINYQHDGNMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=C(C=C2)Br)C)N
• Molecular Formula: C14H14BrNO2S
• Molecular Weight: 340.24 g/mol
• CAS RN: 691367-23-4

Description

Ethyl 2-amino-4-(4-bromophenyl)-5-methylthiophene-3-carboxylate is a chemical compound with the molecular formula C12H11BrN2O2S. It appears as off-white needles. This compound is used in proteomics research.

Synthesis Analysis

2-Aminothiazoles, which include Ethyl 2-amino-4-(4-bromophenyl)-5-methylthiophene-3-carboxylate, are a significant class of organic medicinal compounds. They are utilized as starting material for the synthesis of a diverse range of heterocyclic analogues.

Molecular Structure Analysis

The molecular weight of Ethyl 2-amino-4-(4-bromophenyl)-5-methylthiophene-3-carboxylate is 327.2. The SMILES string representation of this compound is CCOC(=O)c1sc(N)nc1-c2ccc(Br)cc2.

It has a melting point of 202-210 ºC. It should be stored at 0-8°C.

Scientific Research Applications

Dyeing of Polyester Fibers

Ethyl 2-amino-4-(4-bromophenyl)-5-methylthiophene-3-carboxylate has been utilized in the synthesis of novel heterocyclic disperse dyes for dyeing polyester fibers. These dyes, derived from aminothiophenes, produce a range of colors including yellow, deep pink, brown, and brownish purple. They exhibit excellent fastness properties in terms of wash, perspiration, sublimation, and rub resistance, although they have poor photostability (Iyun et al., 2015).

Synthesis of Thieno[3,4-d]pyrimidines

This compound is involved in the reactions with 1,3-dicarbonyl compounds to synthesize thieno[3,4-d]pyrimidines. These compounds have been studied for their potential in various chemical applications (Ryndina et al., 2002).

Fluorescence Property Research

Research has been conducted on the synthesis and characterization of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, examining its novel fluorescence properties. This kind of research is essential in the development of new fluorescent materials for various scientific applications (Guo Pusheng, 2009).

Safety and Hazards

When handling Ethyl 2-amino-4-(4-bromophenyl)-5-methylthiophene-3-carboxylate, avoid dust formation and breathing in mist, gas, or vapours. Avoid contact with skin and eyes, and use personal protective equipment. In case of eye contact, rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes and get medical attention. In case of skin contact, wash off immediately with plenty of water for at least 15 minutes and get medical attention immediately.